Cas no 820976-26-9 (1,4-Benzodioxin-5,7-disulfonic acid, 2,3-dihydro-2-(hydroxymethyl)-)

• Product name: 1,4-Benzodioxin-5,7-disulfonic acid, 2,3-dihydro-2-(hydroxymethyl)-
• CAS No: 820976-26-9
• MF: C₉H₁₀O₉S₂
• MW: 326.300301074982
• CID: 698942
• PubChem ID: 71420151

1,4-Benzodioxin-5,7-disulfonic acid, 2,3-dihydro-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-5,7-disulfonic acid, 2,3-dihydro-2-(hydroxymethyl)-
• 2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxine-5,7-disulfonic acid
• DTXSID60839358
• 820976-26-9
• SCHEMBL11961231

• Inchi： InChI=1S/C9H10O9S2/c10-3-5-4-17-9-7(18-5)1-6(19(11,12)13)2-8(9)20(14,15)16/h1-2,5,10H,3-4H2,(H,11,12,13)(H,14,15,16)
• InChI Key： BEYOFWPIHAOBTD-UHFFFAOYSA-N
• SMILES： C1C(OC2=C(O1)C(=CC(=C2)S(=O)(=O)O)S(=O)(=O)O)CO

Computed Properties

• Exact Mass: 325.97662424g/mol
• Monoisotopic Mass: 325.97662424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų
• XLogP3: -1.5